(E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(2-butoxyphenyl)-N-[(E)-1H-indol-3-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C23H23N5O2/c1-2-3-12-30-22-11-7-5-9-18(22)20-13-21(27-26-20)23(29)28-25-15-16-14-24-19-10-6-4-8-17(16)19/h4-11,13-15,24H,2-3,12H2,1H3,(H,26,27)(H,28,29)/b25-15+
• InChI Key: QBPOEWNBGCWUAP-MFKUBSTISA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C2=NNC(=C2)C(=O)NN=CC3=CNC4=CC=CC=C43
• Isomeric SMILES: CCCCOC1=CC=CC=C1C2=NNC(=C2)C(=O)N/N=C/C3=CNC4=CC=CC=C43
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol

Description

(E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
BenchChem offers high-quality (E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N'-((1H-indol-3-yl)methylene)-3-(2-butoxyphenyl)-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Molecular Dynamics and Docking Studies : The vibrational spectroscopic investigations and molecular dynamics simulations of pyrazole derivatives, including studies on molecular docking, highlight their potential in understanding molecular interactions and drug design (Pillai et al., 2017).

• Anticancer Research : Several studies have synthesized and evaluated pyrazole derivatives for their anticancer activities. For instance, the evaluation of cancer inhibitory activity of 4-[indol-3-yl-Methylene]-1H-pyrazol-5(4H)-one derivatives demonstrated potential as lung cancer inhibitory agents (Jing et al., 2012). Another study synthesized novel pyrazole integrated 1,3,4-oxadiazoles and evaluated their antimicrobial and cytotoxic activities (Ningaiah et al., 2014).

• Antimicrobial Applications : The synthesis of novel pyrazole derivatives, such as those integrated with 1,3,4-oxadiazoles, has shown promising antimicrobial activities. These compounds have been found to have potent to weak activity against various microbial strains (Ningaiah et al., 2014).

• Antidiabetic and Antioxidant Activities : Research into the synthesis of pyrazole–indole hybrids has shown that these compounds may have significant antidiabetic and antioxidant activities. This includes the potential for inhibition of specific enzymes related to diabetes (Hassan et al., 2021).

• Leishmanicidal Activities : Some pyrazole derivatives have been investigated for their leishmanicidal activities. These studies provide insights into the development of new treatments for diseases caused by the Leishmania parasite (Bernardino et al., 2006).

• Synthesis and Characterization of Complexes : Research on pyrazole-based ligands and their complexes with metals such as copper and nickel has been conducted. These studies contribute to the understanding of the molecular structures and magnetic properties of such complexes (Mandal et al., 2011).